Cas no 1129540-65-3 (2-Bromo-6-morpholinobenzonitrile)

2-Bromo-6-morpholinobenzonitrile is a versatile heterocyclic compound featuring both bromo and morpholino functional groups attached to a benzonitrile core. Its molecular structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromo substituent offers reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the morpholino group enhances solubility and modulates electronic properties. This compound is commonly utilized in the development of bioactive molecules, including kinase inhibitors and other therapeutic agents. Its high purity and stability under standard conditions ensure reliable performance in research and industrial processes.
2-Bromo-6-morpholinobenzonitrile structure
1129540-65-3 structure
Product Name:2-Bromo-6-morpholinobenzonitrile
CAS No:1129540-65-3
MF:C11H11BrN2O
MW:267.121841669083
MDL:MFCD11037772
CID:2604881
PubChem ID:59588248
Update Time:2025-11-02

2-Bromo-6-morpholinobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-6-morpholin-4-ylbenzonitrile
    • 2-BroMo-6-Morpholinobenzonitrile
    • 2-Bromo-6-(morpholin-4-yl)benzonitrile
    • SCHEMBL3752176
    • BS-25457
    • DTXSID20732437
    • 1129540-65-3
    • MFCD11037772
    • CS-0212433
    • V10274
    • 2-Bromo-6-morpholinobenzonitrile
    • MDL： MFCD11037772
    • Inchi： 1S/C11H11BrN2O/c12-10-2-1-3-11(9(10)8-13)14-4-6-15-7-5-14/h1-3H,4-7H2
    • InChI Key： HKIGGSMIIBGCKZ-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1C#N)N1CCOCC1

Computed Properties

  • Exact Mass: 266.00500
  • Monoisotopic Mass: 266.00548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 36.26000
  • LogP: 2.22238

2-Bromo-6-morpholinobenzonitrile Security Information

  • HazardClass：6.1

2-Bromo-6-morpholinobenzonitrile Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-6-morpholinobenzonitrile Pricemore >>

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TRC
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H61193-250mg
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